Cas no 1251601-00-9 (N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-Chlorophenyl)methyl]-3,5-dihydro-2-(4-methylphenyl)-3-oxo-2H-pyrazolo[4,3-c]quinoline-8-carboxamide
- N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
-
- Inchi: 1S/C25H19ClN4O2/c1-15-2-9-19(10-3-15)30-25(32)21-14-27-22-11-6-17(12-20(22)23(21)29-30)24(31)28-13-16-4-7-18(26)8-5-16/h2-12,14,27H,13H2,1H3,(H,28,31)
- InChI Key: USZFQKXJXRKTFI-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C(NCC3=CC=C(Cl)C=C3)=O)C=C2)C2=NN(C3=CC=C(C)C=C3)C(=O)C2=C1
Experimental Properties
- Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.76±0.20(Predicted)
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-2949-2μmol |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-5μmol |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-10μmol |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-20μmol |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-1mg |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-2mg |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-3mg |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-4mg |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-5mg |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2949-10mg |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide |
1251601-00-9 | 10mg |
$79.0 | 2023-09-10 |
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
Introduction to N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251601-00-9)
N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251601-00-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a fused pyrazolo[4,3-c]quinoline core, makes it a subject of intense study for its potential therapeutic applications.
The< strong>pyrazolo[4,3-c]quinoline scaffold is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. In particular, the presence of a carboxamide group at the 8-position and substituents on the phenyl rings enhances the compound's pharmacological profile. The< strong>4-chlorophenylmethyl and< strong>4-methylphenyl groups contribute to the molecule's lipophilicity and binding affinity, making it an attractive candidate for drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have shown that N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide exhibits potent activity against several enzymes and receptors involved in cancer progression. Specifically, it has been found to inhibit the activity of kinases such as EGFR and PDGFR, which are crucial in signal transduction pathways associated with tumor growth.
In addition to its anti-cancer properties, this compound has shown promise in treating inflammatory diseases. The< strong>pyrazolo[4,3-c]quinoline core interacts with inflammatory mediators by modulating the activity of transcription factors like NF-κB. This interaction leads to a reduction in pro-inflammatory cytokine production, making the compound a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the phenyl rings efficiently. These reactions are highly sensitive to catalyst choice and ligand design, highlighting the importance of meticulous optimization.
The pharmacokinetic properties of this compound are another area of interest. Studies have demonstrated that it exhibits good oral bioavailability and moderate metabolic stability. This profile suggests that it could be suitable for clinical development if further improvements in pharmacokinetics can be achieved through structural modifications. For example, incorporating fluorine atoms into the< strong>pyrazolo[4,3-c]quinoline core has been shown to enhance metabolic stability while maintaining biological activity.
Evaluation of N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide in preclinical models has provided valuable insights into its therapeutic potential. In cell-based assays, it has demonstrated selective toxicity towards cancer cell lines while sparing normal cells. This selectivity is critical for minimizing side effects in patients undergoing treatment. Additionally, animal studies have shown that the compound can effectively inhibit tumor growth when administered orally or intravenously.
The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide crucial information for designing next-generation analogs with improved efficacy and reduced toxicity. Furthermore, investigating its potential role in combination therapies could lead to more effective treatment strategies for complex diseases.
In conclusion, N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251601-00-9) is a promising compound with significant therapeutic potential in oncology and inflammation management. Its unique structure and biological activities make it an attractive candidate for further development. As research continues to uncover new insights into its pharmacological properties, this molecule is poised to make a meaningful impact on patient care.
1251601-00-9 (N-[(4-chlorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)